39S ribosomal protein L34, mitochondrial (58-66)
Description
39S ribosomal protein L34, mitochondrial
Scientific Research Applications
Mitochondrial Ribosomal Architecture
39S ribosomal protein L34 is a crucial component of the large subunit (39S) of mammalian mitochondrial ribosomes. It is one of the 48 distinct proteins identified in the human mitochondrial 39S subunit. This subunit is responsible for the synthesis of mitochondrial membrane proteins, crucial for oxidative phosphorylation and ATP production. The structure of the 39S subunit has been extensively studied, revealing its unique features and specialized platform for the synthesis and membrane insertion of highly hydrophobic protein components of the respiratory chain (Koc et al., 2001), (Greber et al., 2013), (Greber et al., 2014).
Ribosomal Protein L34 in Disease and Cellular Function
Ribosomal protein L34 has been linked to various cellular functions and pathologies. MRPL42, a member of mitochondrial ribosomal proteins associated with the 39S subunit, plays an oncogenic role in lung adenocarcinoma (LUAD), indicating the broader significance of mitochondrial ribosomal proteins in cancer progression (Jiang et al., 2021). Moreover, mutations in MRPL24, another protein of the 39S subunit, have been shown to disrupt mitoribosome assembly, affecting the mitochondrial translation process and leading to complex movement disorders (Di Nottia et al., 2020).
Ribosomal Protein L34 in Ribosome Function and Stability
Evolutionary Aspects of Ribosomal Protein L34
The conservation and evolutionary importance of ribosomal protein L34 are evident from studies showing its presence across various species, indicating its fundamental role in protein synthesis and cellular function. Interestingly, studies on the amphibian Branchiostoma belcheri tsingtauense have revealed the presence of one copy of the L34 gene, contrasting with the multiple copies found in other species like rats, suggesting evolutionary variations in the gene copy number of this crucial ribosomal protein (Liu et al., 2005).
properties
Product Name |
39S ribosomal protein L34, mitochondrial (58-66) |
|---|---|
sequence |
IKRKNKHGW |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
39S ribosomal protein L34, mitochondrial (58-66) |
Origin of Product |
United States |
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